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Compound of Interest

Compound Name: (4-Fluorobenzyl)isopropylamine

Cat. No.: B156165

An In-Depth Technical Guide to (4-Fluorobenzyl)isopropylamine: Properties, Synthesis, and
Applications

Introduction

(4-Fluorobenzyl)isopropylamine, with CAS number 137379-61-4, is a substituted secondary
amine that serves as a valuable intermediate in various chemical syntheses.[1][2] Structurally, it
combines a fluorinated aromatic ring with an isopropylamine moiety, bestowing upon it a unique
combination of steric and electronic properties. This guide provides a comprehensive overview
for researchers and drug development professionals, detailing its chemical structure,
physicochemical properties, synthetic routes, analytical characterization, applications, and
safety protocols. Its utility is primarily recognized in the pharmaceutical and chemical industries
as a building block for more complex molecules, including dyes and surfactants, and as a
catalyst in organic reactions.[3]

Part 1: Molecular Structure and Physicochemical
Properties

A thorough understanding of a compound's structure and physical characteristics is
foundational to its application in research and development.

Chemical Structure
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(4-Fluorobenzyl)isopropylamine is an organic compound featuring a 4-fluorobenzyl group
and an isopropyl group attached to a central nitrogen atom.[3] The fluorine atom, being the
most electronegative element, imparts a significant inductive effect on the benzene ring,
influencing the molecule's overall reactivity and intermolecular interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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